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Compound of Interest

Compound Name: Cyclooctanecarbaldehyde

Cat. No.: B1346818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, storage, and

emergency procedures for cyclooctanecarbaldehyde. The following sections detail the

compound's key safety data, physical and chemical properties, and recommended protocols to

ensure a safe laboratory environment.

Safety Data Summary
Cyclooctanecarbaldehyde is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[1][2] Adherence to proper safety protocols is essential when handling this

compound. The following table summarizes the GHS hazard classifications.

GHS Hazard Classification Code Description

Flammable liquids H226
Flammable liquid and vapour.

[2]

Skin irritation H315 Causes skin irritation.[1][2]

Eye irritation H319
Causes serious eye irritation.

[1][2]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation.[1][2]
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GHS data is based on available information and may vary between suppliers.

Physical and Chemical Properties
Understanding the physical and chemical properties of cyclooctanecarbaldehyde is crucial for

its safe handling and use in experiments.

Property Value

Molecular Formula C9H16O

Molecular Weight 140.22 g/mol [1]

Boiling Point 161 - 163 °C (322 - 325 °F)[2]

Density 0.926 g/cm3 at 25 °C (77 °F)[2]

CAS Number 6688-11-5[1]

EC Number 229-732-0[1]

Handling and Storage Protocols
Proper handling and storage are paramount to preventing accidents and ensuring the integrity

of the compound.

Personal Protective Equipment (PPE)
When handling cyclooctanecarbaldehyde, the following PPE should be worn:

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Chemically resistant gloves (e.g., nitrile rubber), and a lab coat.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

inhalation risk is high, a respirator may be necessary.

Safe Handling Procedures
Keep away from heat, sparks, open flames, and hot surfaces.[2] No smoking.[2]
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Use only non-sparking tools.[2]

Take precautionary measures against static discharge.[2]

Ground and bond container and receiving equipment.[2]

Avoid breathing mist or vapors.[2]

Wash skin thoroughly after handling.[2]

Use in a well-ventilated area.[2]

Storage Conditions
Keep container tightly closed in a dry and well-ventilated place.[2]

Keep away from heat and sources of ignition.[2]

Store under an inert gas.[2]

Vapors are heavier than air and may spread along floors.[2]

Emergency Procedures
In the event of an emergency, follow these procedures.

First-Aid Measures
After inhalation: Move the person to fresh air.[2]

In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.[2]

After eye contact: Rinse out with plenty of water. Call an ophthalmologist. Remove contact

lenses.[2]

After swallowing: Immediately make the victim drink water (two glasses at most). Consult a

physician.[2]
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Fire-Fighting Measures
Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable extinguishing media: No limitations of extinguishing agents are given for this

substance/mixture.[2]

Specific hazards: Vapors can form explosive mixtures with air.

Accidental Release Measures
Personal precautions: Ensure adequate ventilation. Remove all sources of ignition.

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for cleaning up: Absorb with liquid-binding material (e.g., sand, diatomite, acid

binders, universal binders). Dispose of the collected material according to regulations.

Experimental Workflow and Safety Logic
The following diagrams illustrate a typical experimental workflow and the logical steps for

ensuring safety when working with cyclooctanecarbaldehyde.
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Experimental Workflow for Cyclooctanecarbaldehyde
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MSDS Sections for Cyclooctanecarbaldehyde

1. Identification

2. Hazard(s) Identification

4. First-Aid Measures

7. Handling and Storage

3. Composition/Information on Ingredients

9. Physical and Chemical Properties

5. Fire-Fighting Measures

6. Accidental Release Measures

8. Exposure Controls/Personal Protection 13. Disposal Considerations

10. Stability and Reactivity

11. Toxicological Information

12. Ecological Information

14. Transport Information

15. Regulatory Information

16. Other Information
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Key Sections of the Material Safety Data Sheet (MSDS)
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Toxicological and Ecological Information
Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible or confirmed human carcinogen by IARC or NTP.

[2]

Toxicological Properties: To the best of current knowledge, the chemical, physical, and

toxicological properties have not been thoroughly investigated.

Ecological Information: Data on the ecological effects of this compound is limited. It is

important to prevent its release into the environment.

This guide is intended to provide a comprehensive overview of the safety and handling of

cyclooctanecarbaldehyde for trained professionals. Always refer to the most current Material

Safety Data Sheet (MSDS) from your supplier for complete and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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